4-Fluoro-2-(2-hydroxyphenyl)benzoic acid

• IUPAC Name: 4-fluoro-2-(2-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H9FO3/c14-8-5-6-10(13(16)17)11(7-8)9-3-1-2-4-12(9)15/h1-7,15H,(H,16,17)
• InChI Key: IMURZTLUTQBMRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=CC(=C2)F)C(=O)O)O
• Molecular Formula: C13H9FO3
• DSSTOX Substance ID: DTXSID70688672
• Molecular Weight: 232.21 g/mol
• CAS No.: 1261943-83-2

Description

4-Fluoro-2-(2-hydroxyphenyl)benzoic acid is a fluorinated aromatic carboxylic acid featuring a hydroxyl group on the adjacent phenyl ring. The molecule comprises a benzoic acid backbone substituted with a fluorine atom at the 4-position and a 2-hydroxyphenyl group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Schiemann reaction, where a 4-aminobenzoic acid is diazotized and then treated with tetrafluoroborate to introduce the fluorine atom . The hydroxyphenyl group can be introduced through electrophilic substitution reactions.

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis processes, including the protection and deprotection of functional groups, as well as purification steps to ensure high purity of the final product. The specific conditions and reagents used can vary depending on the desired scale and purity requirements.

Chemical Reactions Analysis

Types of Reactions: 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding quinones.

Reduction: The carboxylic acid group can be reduced to form alcohols.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group can yield quinones, while reduction of the carboxylic acid group can produce alcohols.

Scientific Research Applications

4-Fluoro-2-(2-hydroxyphenyl)benzoic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies of enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom and hydroxyphenyl group can influence the compound’s binding affinity and specificity towards certain enzymes or receptors. These interactions can modulate biological processes, making the compound useful in various therapeutic and research applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional differences between 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid and related fluorinated benzoic acid derivatives:

Compound	Substituents	Functional Groups	Molecular Weight (g/mol)	Key Properties
4-Fluoro-2-(2-hydroxyphenyl)benzoic acid	4-F, 2-(2-hydroxyphenyl)	–COOH, –OH	~246.2 (estimated)	Likely strong intramolecular H-bonding; moderate solubility in polar solvents.
4-Fluoro-2-(phenylamino)benzoic acid	4-F, 2-(phenylamino)	–COOH, –NH–	231.22	Forms intramolecular N–H⋯O bonds and O–H⋯O acid dimers; triclinic crystal system .
4′-Fluoro-4-hydroxybiphenyl-3-carboxylic acid	4′-F, 4-OH on biphenyl	–COOH, –OH	~244.2	Extended π-conjugation; biphenyl structure may enhance rigidity and π-π stacking .
4-Fluoro-2-(trifluoromethyl)benzoic acid	4-F, 2-CF₃	–COOH	208.10	Strong electron-withdrawing CF₃ group increases acidity (pKa ~1.5–2.5) .
2-(4-Chloro-2-fluorophenyl)benzoic acid	4-Cl, 2-F	–COOH	254.65	Halogen interactions (Cl, F) may influence crystal packing; potential bioactivity .

Key Observations:

Hydrogen Bonding and Solubility: The hydroxyl group in 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid facilitates intramolecular H-bonding, reducing intermolecular interactions compared to 4-Fluoro-2-(phenylamino)benzoic acid, which forms acid dimers (O–H⋯O) . This could result in lower melting points and higher solubility in organic solvents. In contrast, 4′-Fluoro-4-hydroxybiphenyl-3-carboxylic acid’s extended aromatic system may promote intermolecular H-bonding and π-π stacking, leading to higher crystallinity .

Electronic Effects :

• Electron-withdrawing groups (e.g., CF₃ in 4-Fluoro-2-(trifluoromethyl)benzoic acid) significantly lower the pKa of the carboxylic acid (~1.5–2.5) compared to hydroxyl-substituted analogs (~4.5–5.5) .